Cas no 2229187-74-8 (2-(3-ethylthiophen-2-yl)oxyethan-1-amine)

• Product Name: 2-(3-ethylthiophen-2-yl)oxyethan-1-amine
• CAS No: 2229187-74-8
• MF: C₈H₁₃NOS
• MW: 171.259920835495
• CID: 6475826
• PubChem ID: 165735176
• Update Time: 2025-05-20

2-(3-ethylthiophen-2-yl)oxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-ethylthiophen-2-yl)oxyethan-1-amine
• EN300-1731644
• 2-[(3-ethylthiophen-2-yl)oxy]ethan-1-amine
• 2229187-74-8

• Inchi： 1S/C8H13NOS/c1-2-7-3-6-11-8(7)10-5-4-9/h3,6H,2,4-5,9H2,1H3
• InChI Key： BVVNDWCJRROTCO-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1OCCN)CC

Computed Properties

• Exact Mass: 171.07178521g/mol
• Monoisotopic Mass: 171.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63.5Ų

Additional information on 2-(3-ethylthiophen-2-yl)oxyethan-1-amine

Comprehensive Overview of 2-(3-ethylthiophen-2-yl)oxyethan-1-amine (CAS No. 2229187-74-8)

2-(3-ethylthiophen-2-yl)oxyethan-1-amine (CAS No. 2229187-74-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. This compound, characterized by its unique thiophene and ethoxyamine functional groups, exhibits versatile properties that make it a valuable intermediate in synthetic applications. Researchers and industry professionals are increasingly exploring its potential due to its structural adaptability and compatibility with various reaction conditions.

The molecular structure of 2-(3-ethylthiophen-2-yl)oxyethan-1-amine features a thiophene ring substituted with an ethyl group at the 3-position and an ethoxyamine side chain at the 2-position. This configuration imparts distinct electronic and steric properties, which are critical for its reactivity and interaction with other molecules. The presence of the amine functionality further enhances its utility as a building block for more complex architectures, such as pharmaceuticals, polymers, and catalysts. Recent studies highlight its role in the synthesis of novel heterocyclic compounds, which are pivotal in drug discovery and development.

In the context of current trends, 2-(3-ethylthiophen-2-yl)oxyethan-1-amine aligns with the growing demand for sustainable chemistry and green synthesis methodologies. As industries strive to reduce environmental impact, this compound's potential for use in eco-friendly processes has become a focal point. For instance, its application in catalytic systems and biodegradable materials is under active investigation. Additionally, its compatibility with microwave-assisted synthesis and flow chemistry techniques underscores its relevance in modern laboratory practices.

From a commercial perspective, the demand for CAS No. 2229187-74-8 is driven by its versatility and efficiency in producing high-value derivatives. Manufacturers and suppliers are increasingly listing this compound in their catalogs, catering to the needs of academic and industrial researchers. Its stability under standard storage conditions and relatively low toxicity profile further enhance its appeal. However, users are advised to adhere to proper handling protocols to ensure safety and optimal performance in experimental settings.

The pharmacological potential of 2-(3-ethylthiophen-2-yl)oxyethan-1-amine is another area of intense exploration. Preliminary studies suggest its derivatives may exhibit bioactive properties, including antimicrobial and anti-inflammatory effects. This has sparked interest in its incorporation into drug delivery systems and therapeutic agents. As the pharmaceutical industry continues to seek innovative molecules, this compound's role in structure-activity relationship (SAR) studies is expected to expand significantly.

In summary, 2-(3-ethylthiophen-2-yl)oxyethan-1-amine (CAS No. 2229187-74-8) represents a promising candidate for diverse applications across multiple scientific disciplines. Its unique structural features, combined with its adaptability to modern synthetic techniques, position it as a key player in advancing research and industrial innovation. As interest in functionalized thiophenes and amine derivatives grows, this compound is poised to play an increasingly vital role in shaping future developments.